Cas no 1310796-19-0 (tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate)

• Product Name: tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate
• CAS No: 1310796-19-0
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 2906061
• PubChem ID: 22088592
• Update Time: 2025-06-14

tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-[1-dimethylaminometh-(Z)-ylidene]-4-oxopiperidine-1-carboxylic acid tert-butyl ester
• tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate
• F2167-1224
• 3-[(Dimethylamino)methylene]piperidin-4-one, N1-BOC protected
• 3-[(Dimethylamino)methylene]piperidin-4-one, N-BOC protected
• tert-Butyl 3-[(dimethylamino)methylene]-4-oxopiperidine-1-carboxylate
• YUSMZDVTEOAHDL-NTMALXAHSA-N
• tert-butyl (3Z)-3-(dimethylaminomethylidene)-4-oxopiperidine-1-carboxylate
• EN300-218551
• 1-BOC-3-[(DIMETHYLAMINO)METHYLENE]-4-OXOPIPERIDINE
• tert-Butyl 3-((dimethylamino)methylene)-4-oxopiperidine-1-carboxylate
• MFCD08443986
• PS-11072
• MFCD09998331
• 1310796-19-0
• CS-W003515
• tert-butyl 3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate
• (Z)-tert-butyl 3-((dimethylamino)methylene)-4-oxopiperidine-1-carboxylate
• 157327-41-8
• AKOS015850690
• DS-10934
• EN300-1265202
• 1-Boc-3-((Dimethylamino)methylene)-4-oxopiperidine

• MDL： MFCD09998331
• Inchi： 1S/C13H22N2O3/c1-13(2,3)18-12(17)15-7-6-11(16)10(9-15)8-14(4)5/h8H,6-7,9H2,1-5H3/b10-8-
• InChI Key： YUSMZDVTEOAHDL-NTMALXAHSA-N
• SMILES： O(C(N1C/C(=C/N(C)C)/C(CC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.16300
• Monoisotopic Mass: 254.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.144
• Boiling Point: 357.9°C at 760 mmHg
• Flash Point: 170.2°C
• Refractive Index: 1.55
• PSA: 49.85000
• LogP: 1.57970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate

Recent Advances in the Study of tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate (CAS: 1310796-19-0)

The compound tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate (CAS: 1310796-19-0) has recently gained significant attention in chemical biology and medicinal chemistry research. This β-enaminone derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have focused on its synthetic utility, physicochemical properties, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a versatile building block for the synthesis of novel PI3K/mTOR dual inhibitors. Researchers utilized its reactive enaminone moiety to construct complex heterocyclic systems through [3+2] cycloaddition reactions, yielding compounds with promising anticancer activity. The study reported IC50 values in the low micromolar range against several cancer cell lines, highlighting the pharmacological potential of derivatives originating from this scaffold.

Structural characterization of tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate has been significantly advanced through recent X-ray crystallography studies. A 2024 publication in ACS Omega revealed detailed conformational analysis, showing that the compound exists predominantly in the Z-configuration with intramolecular hydrogen bonding between the carbonyl oxygen and dimethylamino nitrogen. These structural insights are crucial for understanding its reactivity patterns in medicinal chemistry applications.

From a synthetic chemistry perspective, recent methodological developments have improved the preparation of this compound. A 2023 Organic Process Research & Development paper described an optimized large-scale synthesis with 78% overall yield and >99% purity, addressing previous challenges with byproduct formation during the condensation step. The improved protocol utilizes microwave-assisted synthesis under controlled pH conditions, significantly reducing reaction times from 12 hours to 90 minutes.

Emerging applications in radiopharmaceutical development have also been reported. A 2024 study in the Journal of Labelled Compounds and Radiopharmaceuticals demonstrated the compound's utility as a precursor for 18F-labeled PET tracers targeting neurodegenerative diseases. The enaminone functionality allows for efficient radiofluorination through nucleophilic aromatic substitution, with radiochemical yields exceeding 85% in optimized conditions.

Stability studies published in 2024 indicate that tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate maintains excellent chemical stability under standard storage conditions (-20°C under nitrogen) for at least 24 months. However, researchers note that solutions in polar aprotic solvents should be used within 48 hours due to gradual decomposition observed in DMSO and DMF at room temperature.

Future research directions highlighted in recent reviews include exploring the compound's potential in PROTAC (proteolysis targeting chimera) development and as a warhead for covalent inhibitors. The presence of both nucleophilic and electrophilic centers in the molecule makes it particularly attractive for these emerging therapeutic modalities. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, with anticipated IND filings in 2025-2026.